Cas no 835621-07-3 (Regorafenib Hydrochloride)

Regorafenib Hydrochloride is a small-molecule kinase inhibitor used primarily in the treatment of metastatic colorectal cancer, gastrointestinal stromal tumors (GIST), and hepatocellular carcinoma (HCC). It functions by targeting multiple kinase pathways involved in tumor angiogenesis, oncogenesis, and the tumor microenvironment. The hydrochloride salt form enhances solubility and bioavailability, ensuring consistent pharmacokinetic performance. Key advantages include its broad-spectrum inhibitory activity against VEGFR, PDGFR, FGFR, and other kinases, which contributes to its efficacy in resistant or refractory cases. Its well-characterized stability and compatibility with standard formulations make it suitable for clinical applications. Rigorous quality control ensures high purity and batch-to-batch consistency.
Regorafenib Hydrochloride structure
Regorafenib Hydrochloride structure
Product Name:Regorafenib Hydrochloride
CAS No:835621-07-3
MF:C21H16Cl2F4N4O3
MW:519.276356697083
CID:836617
PubChem ID:66577009
Update Time:2025-08-10

Regorafenib Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Regorafenib (Hydrochloride)
    • BAY73-4506 hydrochloride
    • 4-[4-[[[[4-Chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-2-pyridinecarboxamide hydrochloride
    • Regafenib HCL
    • Regafenib hydrochloride
    • 2-Pyridinecarboxamide,4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-, monohydrochloride
    • 4-[4-({[4-Chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methyl-2-pyridinecarboxamide hydrochloride (1:1)
    • 4-(4-(3-(4-Chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-methylpicolinamide hydr
    • 2-Pyridinecarboxamide, 4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluoro phenoxy]-N-methyl-, monoh
    • 2-Pyridinecarboxamide, 4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-flu...
    • 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methylpyridine-2-carboxamide hydrochloride
    • Regorafenib Hydrochloride
    • 2-Pyridinecarboxamide, 4-[4-[[[[4-chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-, monohydrochloride (9CI)
    • EX-A4147
    • BS-17710
    • DA-67140
    • CS-0725
    • s4947
    • Regorafenib HCl (BAY-73-4506)
    • 4{4-[3-(4-chloro-3-trifluoromethylphenyl)-ureido]-3-fluorophenoxy}-pyridine-2-carboxylic acid methylamide hydrochloride
    • 835621-07-3
    • BAY-734506 HCl
    • DTXSID60735346
    • HY-13308
    • AKOS025149262
    • Regorafenib HCl
    • 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-N-methylpyridine-2-carboxamide;hydrochloride
    • AC-31059
    • BCP09444
    • 4-(4-(((4-Chloro-3-(trifluoromethyl)phenyl)carbamoyl)amino)-3-fluorophenoxy)-N-methylpyridine-2-carboxamide hydrochloride
    • SCHEMBL2555101
    • 4-[4-({[4-Chloro-3-(trifluoromethyl)phenyl]carbamoyl}amino)-3-fluorophenoxy]-N-methylpyridine-2-carboxamide--hydrogen chloride (1/1)
    • 4-(4-(3-(4-chloro-3-(trifluoromethyl)phenyl)ureido)-3-fluorophenoxy)-N-methylpicolinamide hydrochloride
    • EC 692-722-3
    • Regorafenib hydrochloride?
    • C76670
    • BAY 73-4506 hydrochloride
    • MDL： N/A
    • Inchi： 1S/C21H15ClF4N4O3.ClH/c1-27-19(31)18-10-13(6-7-28-18)33-12-3-5-17(16(23)9-12)30-20(32)29-11-2-4-15(22)14(8-11)21(24,25)26;/h2-10H,1H3,(H,27,31)(H2,29,30,32);1H
    • InChI Key： ACSWJKPZXNIVMY-UHFFFAOYSA-N
    • SMILES： Cl.O=C(NC1C(F)=CC(OC2C=C(C(NC)=O)N=CC=2)=CC=1)NC1C=C(C(F)(F)F)C(Cl)=CC=1

Computed Properties

  • Exact Mass: 518.0535584g/mol
  • Monoisotopic Mass: 518.0535584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 686
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.4Ų

Regorafenib Hydrochloride Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Regorafenib Hydrochloride Pricemore >>

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Regorafenib Hydrochloride Production Method

Production Method 1

327-78-6 327-78-6
757251-39-1 757251-39-1
835621-07-3 835621-07-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Production Method 2

220000-87-3 220000-87-3
1338722-52-3 1338722-52-3
835621-07-3 835621-07-3
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethylacetamide ;  100 - 110 °C; 2 h, 100 - 110 °C; 1 h, 100 - 110 °C
2.1 Reagents: Acetic acid Solvents: Toluene ,  Water ;  2 h, 100 - 110 °C; 110 °C → 0 °C; 2 h, 0 °C
3.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Production Method 3

394-41-2 394-41-2
835621-07-3 835621-07-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  2 h, 0.2 MPa, < 40 °C
2.1 Reagents: Methyl isobutyl ketone ;  2 h, rt → reflux; reflux → 100 °C
2.2 Reagents: Potassium tert-butoxide Solvents: Dimethylacetamide ;  100 - 110 °C; 2 h, 100 - 110 °C; 1 h, 100 - 110 °C
2.3 Reagents: Acetic acid Solvents: Toluene ,  Water ;  2 h, 100 - 110 °C; 110 °C → 0 °C; 2 h, 0 °C
3.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
3.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Production Method 4

399-95-1 399-95-1
220000-87-3 220000-87-3
835621-07-3 835621-07-3
Reaction Conditions
1.1 Reagents: Methyl isobutyl ketone ;  2 h, rt → reflux; reflux → 100 °C
1.2 Reagents: Potassium tert-butoxide Solvents: Dimethylacetamide ;  100 - 110 °C; 2 h, 100 - 110 °C; 1 h, 100 - 110 °C
1.3 Reagents: Acetic acid Solvents: Toluene ,  Water ;  2 h, 100 - 110 °C; 110 °C → 0 °C; 2 h, 0 °C
2.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Production Method 5

835621-07-3 835621-07-3
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ,  Water ;  2 h, 100 - 110 °C; 110 °C → 0 °C; 2 h, 0 °C
2.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Production Method 6

399-95-1 399-95-1
835621-07-3 835621-07-3
Reaction Conditions
1.1 2 h, rt → reflux
2.1 Reagents: Potassium tert-butoxide Solvents: Dimethylacetamide ;  100 - 110 °C; 2 h, 100 - 110 °C; 1 h, 100 - 110 °C
3.1 Reagents: Acetic acid Solvents: Toluene ,  Water ;  2 h, 100 - 110 °C; 110 °C → 0 °C; 2 h, 0 °C
4.1 Solvents: Tetrahydrofuran ;  rt; 2 h, rt
4.2 Reagents: Hydrochloric acid Solvents: Methanol ,  Water ;  rt; 1 h, rt
Reference
Synthesis of regorafenib
Zheng, Deqiang; et al, Zhongguo Yiyao Gongye Zazhi, 2016, 47(5), 528-530

Regorafenib Hydrochloride Raw materials

Regorafenib Hydrochloride Preparation Products

Regorafenib Hydrochloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:835621-07-3)Regorafenib
Order Number:LE885
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:835621-07-3)Regorafenib
LE885
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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